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Compound of Interest

Compound Name:
1-(4-chlorophenyl)-N-

methylmethanamine

Cat. No.: B091550 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and proper

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for 1-(4-chlorophenyl)-N-methylmethanamine, a compound requiring

careful management due to its hazardous properties. Adherence to these protocols is crucial

for minimizing risks and complying with regulatory standards.

Hazard and Safety Information
While a specific Safety Data Sheet (SDS) for 1-(4-chlorophenyl)-N-methylmethanamine is

not readily available, data from structurally similar compounds and supplier information indicate

that it should be handled as a hazardous substance. The following table summarizes the

known and inferred hazard classifications.
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Hazard Category
GHS Hazard Statement
(Inferred)

Precautionary Measures

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[1] P362: Take off

contaminated clothing and

wash before reuse.[1]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Acute Toxicity (Oral) H302: Harmful if swallowed.[1]

P264: Wash skin thoroughly

after handling.[1] P270: Do not

eat, drink or smoke when using

this product.[1] P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.[1]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1] P271: Use only outdoors

or in a well-ventilated area.[1]

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[1]
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Flammability H227: Combustible liquid.

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.

Experimental Protocols for Disposal
The primary and recommended method for the disposal of 1-(4-chlorophenyl)-N-
methylmethanamine is through a licensed and approved hazardous waste disposal company.

This ensures that the compound is managed in compliance with all applicable federal, state,

and local regulations.

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling the chemical for disposal, all

personnel must wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles and a face shield.

A chemical-resistant lab coat or apron.

Closed-toe shoes.

Waste Segregation and Collection:

Collect waste 1-(4-chlorophenyl)-N-methylmethanamine in a dedicated, properly

labeled, and securely sealed container.

The container must be made of a material compatible with the chemical.

The label must clearly identify the contents as "Hazardous Waste: 1-(4-chlorophenyl)-N-
methylmethanamine" and include the appropriate hazard pictograms (e.g., corrosive).

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.
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Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.

The storage area should be away from incompatible materials and sources of ignition.

Follow all institutional guidelines for the temporary storage of hazardous waste.

Arranging for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

schedule a pickup.

Provide the disposal company with accurate information about the chemical waste,

including its name and any known hazards.

Complete all required waste manifest forms as per institutional and regulatory

requirements.

Spill Management:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE before attempting to clean up the spill.

Contain the spill using an inert absorbent material such as vermiculite, sand, or

commercial sorbent pads.

Carefully collect the absorbed material and any contaminated debris into a designated

hazardous waste container.

Clean the spill area thoroughly with an appropriate solvent, and collect the cleaning

materials as hazardous waste.

Report the spill to your EHS department.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow for the proper disposal of 1-(4-
chlorophenyl)-N-methylmethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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